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Abstract

cis-Methylisoeugenol, a phenylpropanoid, is a significant aroma compound found in various
essential oils. It possesses a characteristic mild, spicy, and clove-like aroma, making it a
valuable ingredient in the flavor and fragrance industries. This document provides detailed
application notes and experimental protocols for the research and utilization of cis-
Methylisoeugenol, covering its sensory evaluation, analytical quantification, synthesis, and
potential applications in flavor modification and research.

Physicochemical and Sensory Properties

cis-Methylisoeugenol's properties are crucial for its application in flavor and fragrance
formulations. A summary of its key characteristics is presented below.

Table 1: Physicochemical Properties of cis-Methylisoeugenol
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Property Value Source
) (2)-1,2-Dimethoxy-4-(1-
Chemical Name [1]
propenyl)benzene
cis-Isomethyleugenol, cis-4-
Synonyms [1]
Propenyl veratrole
CAS Number 6380-24-1 [1]
Molecular Formula C11H1402 [2]
Molecular Weight 178.23 g/mol [2]
Appearance Colorless to pale yellow liquid [3]
Boiling Point 270.50 °C @ 760.00 mm Hg [1]
Flash Point 104.50 °C (220.1 °F) [1]
N Soluble in ethanol and fixed
Solubility o ] [1][2]
oils; insoluble in water.
Table 2: Sensory Profile of cis-Methylisoeugenol
Attribute Description Source
Odor Type Spicy [1]

Odor Description

Mild, spicy, clove-like.

[1]

Flavor Profile

Described as having spicy,
clove, allspice, woody,
aromatic, pimenta, nutmeg,

and phenolic notes.

[4]

Natural Occurrence

Found in essential oils of
calamus, citronella, and

cinnamon leaf.

[1]

Applications in Flavor and Fragrance Research
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cis-Methylisoeugenol is utilized for its unique aromatic properties to enhance and modify the
sensory profiles of various products.

o Flavor Applications: It is used to impart spicy and clove-like notes to food products. It can act
as a flavor modifier, adding complexity and warmth to flavor compositions.

o Fragrance Applications: In perfumery, it contributes to floral and spicy accords, particularly in
carnation and tuberose type fragrances.[3]

Experimental Protocols
Synthesis of cis-Methylisoeugenol

A common method for the synthesis of methyl isoeugenol is the methylation of isoeugenol. The
Williamson ether synthesis is a widely used approach.[3] A detailed one-step green synthesis
method has also been reported.[5]

Protocol: One-Step Green Synthesis of Isoeugenol Methyl Ether (adapted from[5])
Materials:

e Eugenol

e Dimethyl carbonate (DMC)

o Potassium carbonate (K2COs) (catalyst)

o Polyethylene glycol (PEG-800) (phase-transfer catalyst)

e Three-necked flask equipped with a distillation column, thermometer, dropping funnel, and
magnetic stirrer.

Procedure:

o Add appropriate amounts of K2COs and PEG-800 to the three-necked flask and preheat until
the K2COs is completely dissolved in the PEG-800.

e Add eugenol to the flask.
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o Set the reaction temperature to 160°C and the reaction time to 3 hours.

o Add DMC dropwise at a rate of 0.09 mL/min. The recommended molar ratio of reactants is
n(eugenol):n(DMC):n(catalyst):n(PTC) = 1:4:0.1:0.1.

o After the reaction is complete, the product, isoeugenol methyl ether (a mixture of cis and

trans isomers), can be purified using column chromatography.

Note: This protocol produces a mixture of cis- and trans-isomers. Further purification by

fractional distillation or preparative chromatography may be required to isolate the cis-isomer.

Reactants

(PEG-SOO (Phase-Transfer Catalyst))

K2COs (Catalyst)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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